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Compound of Interest

Compound Name: (S)-2-Aminododecanoic acid

Cat. No.: B554684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-2-Aminododecanoic acid, a chiral long-chain amino acid, holds potential in various

research and development applications. As with any chemical compound, a thorough

understanding of its safety profile and proper handling procedures is paramount to ensure the

well-being of laboratory personnel and the integrity of experimental outcomes. This technical

guide provides a comprehensive overview of the available safety data, handling precautions,

and emergency procedures for (S)-2-Aminododecanoic acid, drawing upon information for

closely related analogs where specific data for the (S)-enantiomer is limited.

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for (S)-2-Aminododecanoic
acid is not readily available, data for the closely related 12-Aminododecanoic acid and the

racemic mixture (±)-2-aminododecanoic acid suggest a low acute toxicity profile. However,

some sources indicate potential for skin and eye irritation. It is prudent to handle the (S)-

enantiomer with the same level of caution.

Note: The toxicological properties of (S)-2-Aminododecanoic acid have not been fully

investigated. The information presented here is based on data for structurally similar

compounds and should be used as a guide for safe handling practices. The potential for

differing biological activity and toxicity between enantiomers should always be a consideration

in risk assessment.
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Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage. The following table summarizes the known properties of

aminododecanoic acid isomers.

Property Value Source

Molecular Formula C12H25NO2 [1]

Molecular Weight 215.33 g/mol [2]

Appearance White to off-white solid/powder [3]

Melting Point

Not available for (S)-isomer.

185.7 °C for 12-

Aminododecanoic acid.

[2]

Boiling Point

Not available for (S)-isomer.

210 °C for 12-

Aminododecanoic acid.

[2]

Water Solubility

Not available for (S)-isomer.

0.137 g/L at 20 °C for 12-

Aminododecanoic acid.

[2]

Exposure Controls and Personal Protection
To minimize potential exposure and ensure a safe working environment, the following

engineering controls and personal protective equipment (PPE) are recommended when

handling (S)-2-Aminododecanoic acid.

Engineering Controls:
Ventilation: Work in a well-ventilated area. For procedures that may generate dust, a fume

hood is recommended.[4]

Eyewash Stations and Safety Showers: Ensure easy access to eyewash stations and safety

showers in the laboratory.
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Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.[4][5]

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).[4][5]

Skin and Body Protection: Wear a lab coat and closed-toe shoes.[5]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved respirator may be necessary.

The following diagram illustrates a standard workflow for personal protective equipment

selection.
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Fig. 1: Personal Protective Equipment (PPE) Selection Workflow.

Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the stability and

integrity of (S)-2-Aminododecanoic acid and ensuring laboratory safety.

Handling: Avoid creating dust.[5] Wash hands thoroughly after handling.[6] Avoid contact with

skin and eyes.[4]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

The logical relationship for safe chemical handling is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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